3-methoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3-methoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H19N3O2S/c1-13-5-3-7-15(9-13)23-19(17-11-26-12-18(17)22-23)21-20(24)14-6-4-8-16(10-14)25-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: IURZPVDAVMIJBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

3-methoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, which is crucial for the survival and proliferation of B-cells. TAK-659 has been extensively studied for its potential therapeutic applications in various B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma.

Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to "3-methoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide" are often synthesized as part of studies aiming to develop novel pharmacological agents or to understand structural relationships within molecules. For example, the synthesis of various benzamide derivatives has been explored for their potential as PET agents in imaging B-Raf(V600E) in cancers, highlighting the role of such molecules in diagnostic applications (Wang et al., 2013). Similarly, the synthesis and characterization of new heterocycles, demonstrating the importance of these molecules in developing new materials with potential applications in electronics or as catalysts, have been reported (Mahata et al., 2003).

Biological Activity

The investigation into the biological activity of molecules structurally related to "3-methoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide" underscores their potential therapeutic applications. For instance, compounds synthesized from similar molecular frameworks have been evaluated for their antiproliferative activity against human cancer cells, suggesting their utility in cancer therapy (Minegishi et al., 2015). Additionally, certain derivatives have shown potential as glucokinase activators for treating type 2 diabetes mellitus, indicating the diverse therapeutic areas these molecules could impact (Park et al., 2014).

Molecular Interactions and Structural Analysis

The detailed study of molecular interactions and structural analysis of related compounds contributes to a deeper understanding of their chemical and physical properties. For example, the X-ray crystal structure analysis of pyrazole derivatives has provided insights into their molecular geometries, enabling the design of molecules with desired properties for various applications (Kumara et al., 2018).

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. Compounds with similar structures have been found to interact with their targets, causing changes in the target’s function .

Biochemical Pathways

Derivatives of similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Result of Action

Similar compounds have shown a variety of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .